Cas no 27286-81-3 (1-Naphthalenol, 2-(1,1-dimethylethyl)-)

• Product name: 1-Naphthalenol, 2-(1,1-dimethylethyl)-
• CAS No: 27286-81-3
• MF: C₁₄H₁₆O
• MW: 200.27624
• CID: 1429218
• PubChem ID: 10910545

1-Naphthalenol, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 2-(1,1-dimethylethyl)-
• 2-(tert-butyl)-1-naphthol
• SCHEMBL2220947
• BDBM50012692
• 2-tert-Butyl-naphthalen-1-ol
• CHEMBL122254
• PZERHTYUARNDEK-UHFFFAOYSA-N
• 2-tert-butylnaphthalen-1-ol
• 27286-81-3
• 2-t-butyl-1-naphthol
• 2-(tert-Butyl)naphthalen-1-ol

• Inchi： InChI=1S/C14H16O/c1-14(2,3)12-9-8-10-6-4-5-7-11(10)13(12)15/h4-9,15H,1-3H3
• InChI Key： PZERHTYUARNDEK-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C2=CC=CC=C2C=C1)O

Computed Properties

• Exact Mass: 200.12018
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23